Cas no 1807234-24-7 (Ethyl 3-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate)

• Product Name: Ethyl 3-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate
• CAS No: 1807234-24-7
• MF: C₁₂H₉F₃INO₃
• MW: 399.104446172714
• CID: 4944445
• Update Time: 2025-08-03

Ethyl 3-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate

• Inchi： 1S/C12H9F3INO3/c1-2-19-10(18)5-7-3-4-9(16)8(6-17)11(7)20-12(13,14)15/h3-4H,2,5H2,1H3
• InChI Key： RRRBXPYHKFOUPB-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=1C#N)OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 3.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 3-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate

Introduction to Ethyl 3-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate (CAS No. 1807234-24-7)

Ethyl 3-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate (CAS No. 1807234-24-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, holds promise in the development of novel therapeutic agents. The presence of multiple functional groups, including a cyano group, an iodo substituent, and a trifluoromethoxy moiety, makes it a versatile building block for synthetic chemistry and drug design.

The chemical structure of Ethyl 3-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate consists of a phenyl ring substituted with these distinct functional groups. The cyano group (-CN) introduces a polar and electronegative moiety, which can influence the electronic properties of the molecule and its interactions with biological targets. The iodo atom (I) serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, which are widely employed in the synthesis of complex organic molecules. Additionally, the trifluoromethoxy group (-OCH₂CF₃) enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In recent years, there has been a growing interest in the use of halogenated aromatic compounds in medicinal chemistry due to their ability to modulate biological pathways effectively. Ethyl 3-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate is no exception and has been explored in various research settings for its potential pharmacological activity. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the cyano and iodo groups provides multiple sites for selective modification, allowing chemists to fine-tune the properties of the molecule for specific biological applications.

One of the most compelling aspects of Ethyl 3-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate is its role as a key intermediate in the preparation of more complex molecules. Researchers have leveraged its structural features to develop novel scaffolds with enhanced binding affinity and selectivity towards target proteins. For example, derivatives of this compound have been investigated for their potential as antiviral agents, where the trifluoromethoxy group contributes to improved pharmacokinetic profiles by reducing metabolic degradation.

The synthesis of Ethyl 3-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the functionalization of a halogenated aromatic precursor, followed by cyanation and methoxylation steps to introduce the characteristic substituents. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve high yields and purity levels required for pharmaceutical applications.

The pharmacological potential of Ethyl 3-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate has been further explored through computational modeling and experimental screening. These studies have revealed that modifications to its structure can significantly alter its biological activity. For instance, variations in the position or type of substituents can lead to compounds with improved efficacy or reduced toxicity. This underscores the importance of structure-activity relationship (SAR) studies in optimizing drug candidates derived from this scaffold.

In conclusion, Ethyl 3-cyano-4-iodo-2-(trifluoromethoxy)phenylacetate represents a valuable asset in modern drug discovery efforts. Its unique structural features and synthetic accessibility make it an ideal candidate for further exploration in medicinal chemistry. As research continues to uncover new therapeutic applications, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.